Cas no 1078-17-7 ((2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid)

• Product Name: (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid
• CAS No: 1078-17-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 165145
• PubChem ID: 94134
• Update Time: 2025-06-18

(2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid
• (2S,3S)-2-amino-3-hydroxy-3-phenylpropanoic acid
• 3-PHENYL-DL-SERINE
• (betaS)-beta-hydroxy-L-phenylalanine
• beta-hydroxyphenylalanine
• L-threo-3-Phenylserine
• SW8FJ04200
• DL-Phenylalanine, beta-hydroxy-
• DL-beta-Phenylserine, threo form
• 68296-26-4
• AKOS001634924
• NSC-206268
• BB 0259482
• DTXSID30910522
• DL-threo-b-Phenylserine
• NSC-206281
• EN300-151049
• DL-beta-Phenylserine
• AKOS016340740
• Cambridge id 5132934
• MFCD00004502
• SCHEMBL443815
• NSC 10123
• 7695-56-9
• Threo-DL-phenyl-serine
• dl-3-phenylserine
• FT-0625519
• (2S,3R)-2-Amino-3-hydroxy-3-phenylpropionic acid
• EINECS 200-721-2
• SDCCGMLS-0064619.P001
• A853069
• NSC206268
• ST049173
• NS00002730
• 1078-17-7
• HMS1544C10
• UNII-SW8FJ04200
• CS-0455042
• FT-0770929
• 69-96-5
• DL-Threo-3-phenylserine
• NSC10123
• FT-0679253
• beta-Hydroxy-3-phenyl-DL-alanine
• D-Phenylalanine, b-hydroxy-, (bS)-rel-
• 2-Amino-3-hydroxy-3-phenylpropanoic acid threo form
• TimTec1_003574
• J-013602
• FT-0652048
• NSC206281
• VHVGNTVUSQUXPS-UHFFFAOYSA-N
• SS-3359
• NS00101107
• CHEMBL4852226
• NSC-10123
• 2-amino-3-hydroxy-3-phenylpropanoic acid
• DL-threo-beta-Phenylserine
• 207605-47-8
• BBL027465
• 2-Amino-3-hydroxy-3-phenylpropanoic Acid; rel-(ssS)-ss-Hydroxy-D-phenylalanine; DL-threo-3-Phenylserine
• STK502027
• DL-3-Phenylserine hydrate
• 2-amino-3-hydroxy-3-phenyl-propanoic acid
• DB-241242
• ALBB-006730
• DL-beta-PHENYLSERINE THREO FORM
• DB-011572
• DB-011531
• DS-008708

• Inchi： 1S/C9H11NO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)
• InChI Key： VHVGNTVUSQUXPS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C(=O)O)N

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Additional information on (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid

Comprehensive Overview of (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid (CAS No. 1078-17-7)

(2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid, also known as L-threo-3-hydroxyphenylserine, is a chiral amino acid with significant importance in both academic research and pharmaceutical applications. This compound, identified by the CAS number 1078-17-7, has been the subject of numerous studies due to its unique structural and functional properties. In this comprehensive overview, we will delve into the chemical structure, biological significance, and recent research advancements of this compound.

The chemical structure of (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid is characterized by a phenyl group attached to a chiral carbon center, along with an amino group and a hydroxyl group. This arrangement confers the molecule with specific stereochemical properties that are crucial for its biological activity. The presence of the hydroxyl group also makes it a potential substrate for various enzymatic reactions, contributing to its role in metabolic pathways.

In terms of its biological significance, (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid has been implicated in several physiological processes. Recent studies have highlighted its role in the regulation of protein synthesis and cell signaling pathways. For instance, a study published in the Journal of Biological Chemistry demonstrated that this compound can modulate the activity of specific kinases involved in cell growth and differentiation. This finding has opened new avenues for its potential use in therapeutic applications.

One of the key areas of research involving (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid is its potential as a drug candidate for treating neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis, making it a promising candidate for further investigation.

The pharmacological properties of (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid have also been explored in the context of cancer therapy. Research conducted at the National Institutes of Health (NIH) has indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. These findings suggest that it may have potential as an adjuvant therapy in combination with existing cancer treatments.

Beyond its therapeutic applications, (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid has also been studied for its use in diagnostic tools and biomarker development. Its unique chemical properties make it suitable for incorporation into various assays designed to detect specific biomarkers associated with disease states. For example, a recent study published in the Biochemical Journal described a novel assay using this compound to detect early signs of liver damage.

The synthesis and production of (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid have been optimized to meet the growing demand in both research and industrial settings. Various synthetic routes have been developed to produce this compound with high yield and purity. One notable method involves the asymmetric synthesis using chiral catalysts, which ensures the correct stereochemical configuration necessary for its biological activity.

In conclusion, (2S,3S)-2-amino-3-hydroxy-3-phenyl-propanoic acid (CAS No. 1078-17-7) is a versatile compound with significant potential in multiple areas of research and application. Its unique chemical structure and biological properties make it an important molecule for further investigation in fields such as neurology, oncology, and diagnostic medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.